Cas no 5335-36-4 (Acetic acid,2-cyano-2-(2-phenylhydrazinylidene)-, ethyl ester)

Acetic acid,2-cyano-2-(2-phenylhydrazinylidene)-, ethyl ester structure
5335-36-4 structure
Product Name:Acetic acid,2-cyano-2-(2-phenylhydrazinylidene)-, ethyl ester
CAS No:5335-36-4
MF:C11H11N3O2
MW:217.223942041397
CID:381138
PubChem ID:5367152
Update Time:2025-04-19

Acetic acid,2-cyano-2-(2-phenylhydrazinylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-cyano-2-(2-phenylhydrazinylidene)-, ethyl ester
    • ethyl (2Z)-2-cyano-2-(phenylhydrazinylidene)acetate
    • ethyl (2Z)-cyano(phenylhydrazono)ethanoate
    • NSC2933
    • 5335-36-4
    • AKOS001620185
    • DTXSID30418634
    • F8880-2493
    • NSC-2933
    • 2-CYANO-2-OXOACETIC ACID, 2-PHENYLHYDRAZONE
    • 27097-86-5
    • (Z)-(ethyl cyano(2-phenylhydrazin-1-ylidene)formate)
    • Inchi: 1S/C11H11N3O2/c1-2-16-11(15)10(8-12)14-13-9-6-4-3-5-7-9/h3-7,13H,2H2,1H3/b14-10-
    • InChI Key: NVOMLTILICGMJT-UVTDQMKNSA-N
    • SMILES: O(C(/C(/C#N)=N\NC1C=CC=CC=1)=O)CC

Computed Properties

  • Exact Mass: 217.08523
  • Monoisotopic Mass: 217.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 74.5A^2

Experimental Properties

  • Density: 1.14
  • Boiling Point: 322.4°C at 760 mmHg
  • Flash Point: 148.8°C
  • Refractive Index: 1.551
  • PSA: 74.48
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